Cas no 2227689-13-4 ((2R)-1-(2,3-dimethoxyphenyl)propan-2-ol)

• Product Name: (2R)-1-(2,3-dimethoxyphenyl)propan-2-ol
• CAS No: 2227689-13-4
• MF: C₁₁H₁₆O₃
• MW: 196.242943763733
• CID: 6281739
• PubChem ID: 92202250
• Update Time: 2025-06-11

(2R)-1-(2,3-dimethoxyphenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-1-(2,3-dimethoxyphenyl)propan-2-ol
• EN300-1816324
• 2227689-13-4

• Inchi： 1S/C11H16O3/c1-8(12)7-9-5-4-6-10(13-2)11(9)14-3/h4-6,8,12H,7H2,1-3H3/t8-/m1/s1
• InChI Key： GCKNJKPJTMNFTF-MRVPVSSYSA-N
• SMILES： O[C@H](C)CC1C=CC=C(C=1OC)OC

Computed Properties

• Exact Mass: 196.109944368g/mol
• Monoisotopic Mass: 196.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 38.7Ų

Additional information on (2R)-1-(2,3-dimethoxyphenyl)propan-2-ol

Chemical Profile of (2R)-1-(2,3-dimethoxyphenyl)propan-2-ol (CAS No. 2227689-13-4)

(2R)-1-(2,3-dimethoxyphenyl)propan-2-ol is a specialized organic compound with a molecular formula of C₁₀H₁₄O₂. This compound, identified by its CAS number CAS No. 2227689-13-4, has garnered significant attention in the field of pharmaceutical research due to its unique structural and functional properties. The presence of two methoxy groups at the 2 and 3 positions of the phenyl ring contributes to its distinct chemical behavior, making it a valuable intermediate in the synthesis of various bioactive molecules.

The stereochemistry of this compound, specifically the (2R) configuration at the chiral center, plays a crucial role in determining its biological activity. Chiral drugs often exhibit different pharmacological profiles depending on their stereochemical configuration, highlighting the importance of precise structural control in drug development. The (2R)-enantiomer of this compound has been studied for its potential therapeutic applications, particularly in the modulation of enzymatic pathways and receptor interactions.

In recent years, there has been growing interest in the development of central nervous system (CNS) therapeutics that target specific neurotransmitter systems. The aromatic ring structure and methoxy substituents in (2R)-1-(2,3-dimethoxyphenyl)propan-2-ol suggest potential interactions with monoamine receptors, such as serotonin and dopamine receptors. Preliminary studies have indicated that this compound may exhibit neuroprotective properties, making it a promising candidate for further investigation in the treatment of neurodegenerative disorders.

The synthesis of (2R)-1-(2,3-dimethoxyphenyl)propan-2-ol involves multi-step organic reactions that require careful optimization to achieve high enantiomeric purity. Advanced synthetic techniques, including asymmetric hydrogenation and chiral auxiliary-assisted methods, have been employed to ensure the correct stereochemical configuration. These synthetic approaches not only highlight the complexity of organic chemistry but also underscore the importance of precision in pharmaceutical manufacturing.

Recent advancements in computational chemistry have enabled more accurate predictions of molecular interactions and pharmacokinetic properties. Molecular docking studies using (2R)-1-(2,3-dimethoxyphenyl)propan-2-ol have revealed potential binding affinities with various biological targets. These virtual screening experiments have accelerated the identification of lead compounds for further experimental validation, streamlining the drug discovery process.

The pharmacological profile of this compound is further enhanced by its solubility characteristics. The presence of polar functional groups improves water solubility, which is critical for oral bioavailability and formulation development. This property makes (2R)-1-(2,3-dimethoxyphenyl)propan-2-ol an attractive candidate for oral administration in therapeutic formulations.

Evaluation of metabolic stability is another critical aspect in drug development. Metabolic studies have shown that (2R)-1-(2,3-dimethoxyphenyl)propan-2-ol undergoes biotransformation primarily via cytochrome P450-mediated pathways. Understanding these metabolic pathways is essential for predicting drug-drug interactions and optimizing dosing regimens.

The potential applications of (2R)-1-(2,3-dimethoxyphenyl)propan-2-ol extend beyond CNS therapeutics. Its structural motif is reminiscent of natural products known for their anti-inflammatory and antioxidant properties. Further investigation into its pharmacological effects may uncover novel therapeutic uses in chronic inflammatory diseases and oxidative stress-related conditions.

The regulatory landscape for new drug candidates requires stringent evaluation to ensure safety and efficacy. Preclinical studies involving (2R)-1-(2,3-dimethoxyphenyl)propan-2-ol have provided valuable insights into its acute toxicity profile and potential long-term effects. These studies are essential for advancing this compound into clinical trials and ultimately into therapeutic use.

In conclusion, (2R)-1-(2,3-dimethoxyphenyl)propan-2-ol represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential biological activities. Ongoing research continues to elucidate its mechanisms of action and explore new therapeutic applications. As our understanding of molecular interactions evolves, compounds like this will play an increasingly important role in addressing complex diseases and improving patient outcomes.